Cas no 2228738-04-1 (1-(2,4-difluorophenyl)-2,2-difluorocyclopropan-1-amine)

• Product name: 1-(2,4-difluorophenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2228738-04-1
• MF: C₉H₇F₄N
• MW: 205.1521961689
• CID: 6202518
• PubChem ID: 165720559

1-(2,4-difluorophenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-2,2-difluorocyclopropan-1-amine
• EN300-1940202
• 2228738-04-1

• Inchi： 1S/C9H7F4N/c10-5-1-2-6(7(11)3-5)8(14)4-9(8,12)13/h1-3H,4,14H2
• InChI Key： AJPRSEYJPRTDIO-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=CC=1F)F)N)F

Computed Properties

• Exact Mass: 205.05146188g/mol
• Monoisotopic Mass: 205.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų
• XLogP3: 1.6

Additional information on 1-(2,4-difluorophenyl)-2,2-difluorocyclopropan-1-amine

Comprehensive Overview of 1-(2,4-Difluorophenyl)-2,2-Difluorocyclopropan-1-amine (CAS No. 2228738-04-1)

The compound 1-(2,4-difluorophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228738-04-1) is a fluorinated cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorophenyl group and a difluorocyclopropane moiety, makes it a subject of interest for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance in modern research, addressing common queries such as "What are the uses of 1-(2,4-difluorophenyl)-2,2-difluorocyclopropan-1-amine?" and "How is CAS 2228738-04-1 synthesized?"

Fluorinated compounds like 1-(2,4-difluorophenyl)-2,2-difluorocyclopropan-1-amine are increasingly sought after due to their enhanced metabolic stability and bioavailability. Researchers often search for "fluorinated cyclopropane derivatives in drug design" or "CAS 2228738-04-1 solubility and stability," highlighting the growing demand for such molecules. The compound’s amine functionality further expands its utility, enabling its incorporation into larger molecular frameworks for targeted applications.

The synthesis of CAS No. 2228738-04-1 typically involves multi-step organic reactions, including cyclopropanation and fluorination processes. A common question is "What is the best method to prepare 1-(2,4-difluorophenyl)-2,2-difluorocyclopropan-1-amine?" Modern approaches often employ catalytic methods or flow chemistry to improve yield and purity. Its difluorophenyl group contributes to its lipophilicity, a critical factor in pharmacokinetic optimization, as noted in searches like "role of fluorination in drug potency."

In agrochemical research, 1-(2,4-difluorophenyl)-2,2-difluorocyclopropan-1-amine is explored for its potential as a building block in crop protection agents. Queries such as "fluorinated amines in pesticide development" reflect this trend. The compound’s stability under environmental conditions aligns with the industry’s focus on sustainable chemistry, a topic gaining traction in forums and publications.

Analytical characterization of CAS 2228738-04-1 includes techniques like NMR, HPLC, and mass spectrometry. Researchers frequently ask, "How to analyze 1-(2,4-difluorophenyl)-2,2-difluorocyclopropan-1-amine purity?" Rigorous quality control is essential, given its potential applications in high-value sectors. The compound’s difluorocyclopropane ring also sparks interest in materials science, particularly in the design of advanced polymers with tailored properties.

Safety and handling of 1-(2,4-difluorophenyl)-2,2-difluorocyclopropan-1-amine adhere to standard laboratory protocols. While not classified as hazardous, proper storage and disposal are emphasized in guidelines. Searches like "CAS 2228738-04-1 safety data sheet" underscore the importance of transparency in chemical management. Its compatibility with green chemistry principles further enhances its appeal in industrial and academic settings.

In conclusion, 1-(2,4-difluorophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228738-04-1) represents a versatile fluorinated compound with broad applicability. From answering "What is the molecular weight of CAS 2228738-04-1?" to exploring its role in cutting-edge research, this molecule continues to captivate scientists. Its integration into sustainable and innovative solutions ensures its relevance in the evolving landscape of chemical sciences.